methyl 4-[3-(benzylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]benzoate

• IUPAC Name: methyl 4-(3-benzylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)benzoate
• InChI: InChI=1S/C25H20N4O3S/c1-31-24(30)18-13-11-17(12-14-18)22-26-20-10-6-5-9-19(20)21-23(32-22)27-25(29-28-21)33-15-16-7-3-2-4-8-16/h2-14,22,26H,15H2,1H3
• InChI Key: XETWIOTYQQXTIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC5=CC=CC=C5
• Molecular Formula: C25H20N4O3S
• Molecular Weight: 456.5 g/mol

Description

This compound belongs to the class of organic compounds known as benzoxazepines, which are aromatic compounds containing a benzene ring fused to an oxazepine ring, a seven-membered heterocyclic ring with one nitrogen atom, one oxygen atom, and five carbon atoms. It also contains a triazino ring, which is a six-membered aromatic ring with three nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple aromatic rings and heterocyclic rings. The presence of sulfur and nitrogen in the rings would also contribute to the complexity.